![molecular formula C2H5ONa<br>C2H5NaO B051398 Sodium ethoxide CAS No. 141-52-6](/img/structure/B51398.png)
Sodium ethoxide
Overview
Description
Sodium ethoxide, also known as Sodium ethylate, is a sodium alkoxide . It is synthesized by reacting sodium with ethanol . It decomposes in the presence of water to afford ethanol and sodium hydroxide .
Synthesis Analysis
Sodium ethoxide can be synthesized by reacting sodium hydroxide or sodium metal with ethyl alcohol . A preparation method involves adding metallic sodium and inhibitors to a reaction kettle at 0-30°C, dropwise adding all absolute ethyl alcohol within 2-4 hours under the vacuum condition of minus 0.01-minus 0.05MPa and continuously reacting at 0-30°C for 2-4 hours .Molecular Structure Analysis
The crystal structure of sodium ethoxide has been determined by X-ray crystallography . It consists of layers of alternating Na+ and O− centers with disordered ethyl groups covering the top and bottom of each layer . The ethyl layers pack back-to-back resulting in a lamellar structure .Chemical Reactions Analysis
Sodium ethoxide is commonly used as a base in the Claisen condensation and malonic ester synthesis . Sodium ethoxide may either deprotonate the α-position of an ester molecule, forming an enolate, or the ester molecule may undergo a nucleophilic substitution called transesterification .Physical And Chemical Properties Analysis
Sodium ethoxide is a white solid, although impure samples appear yellow or brown . It dissolves in polar solvents such as ethanol . The chemical formula for Sodium ethoxide is C2H5ONa . The boiling point of Sodium ethoxide is at 91 degree Celsius .Scientific Research Applications
Organic Synthesis
Sodium ethoxide is used as a strong base in organic synthesis . It plays a crucial role in various reactions due to its strong basic nature.
Claisen Condensation
It is actively involved in the Claisen condensation . This reaction is a powerful carbon-carbon bond-forming reaction in organic chemistry, where two esters or one ester and another carbonyl compound react to form a β-keto ester or a β-diketone.
Stobbe Reaction
Sodium ethoxide is used in the Stobbe reaction . This is a method for the preparation of dimethyl succinate from an aromatic aldehyde, dimethyl malonate, and sodium ethoxide.
Wolf-Kishner Reduction
It is also used in the Wolf-Kishner reduction . This reaction is used to convert carbonyl functionalities into methylene groups.
Synthesis of Ethyl Ester and Diethyl Ester of Malonic Acid
Sodium ethoxide is an important starting material for the synthesis of ethyl ester and diethyl ester of malonic acid . These esters are useful in a variety of chemical reactions, including the malonic ester synthesis.
Williamson Ether Synthesis
In Williamson ether synthesis, sodium ethoxide reacts with ethyl bromide to form diethyl ether . This is a classic reaction for the synthesis of ethers.
Generation of Carbanions
Sodium ethoxide is widely used as a base for the generation of carbanions which are utilized for alkylation and condensation reactions . These reactions are fundamental in organic synthesis.
Decomposition Reaction
Sodium ethoxide undergoes decomposition in the presence of water to afford ethanol and sodium hydroxide . This reaction is important in understanding the reactivity and stability of sodium ethoxide.
Safety And Hazards
Future Directions
properties
IUPAC Name |
sodium;ethanolate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5O.Na/c1-2-3;/h2H2,1H3;/q-1;+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDRKDTQENPPHOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5ONa, C2H5NaO | |
Record name | SODIUM ETHANOLATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0674 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Record name | sodium ethoxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Sodium_ethoxide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3027089 | |
Record name | Ethanol, sodium salt | |
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URL | https://comptox.epa.gov/dashboard/DTXSID3027089 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
68.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Liquid; Liquid, Other Solid, White or yellowish hygroscopic solid; Decomposed by air and water; [Merck Index] Off-white powder with an odor of alcohol; [MSDSonline], WHITE-TO-YELLOW POWDER. | |
Record name | Ethanol, sodium salt (1:1) | |
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Record name | Sodium ethanolate | |
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Record name | SODIUM ETHANOLATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0674 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Solubility |
SOL IN ABSOLUTE ALCOHOL | |
Record name | SODIUM ETHANOLATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5637 | |
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Product Name |
Sodium ethoxide | |
Color/Form |
WHITE OR YELLOWISH POWDER, WHITE POWDER SOMETIMES HAVING BROWNISH TINGE | |
CAS RN |
141-52-6 | |
Record name | Sodium ethanolate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000141526 | |
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Record name | Ethanol, sodium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
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Record name | Ethanol, sodium salt | |
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URL | https://comptox.epa.gov/dashboard/DTXSID3027089 | |
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Record name | Sodium ethanolate | |
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Record name | SODIUM ETHANOLATE | |
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Record name | SODIUM ETHANOLATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5637 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | SODIUM ETHANOLATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0674 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
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